7-iodobenzovesamicol
7-iodobenzovesamicol
Brand Name:
Vulcanchem
CAS No.:
156558-61-1
VCID:
VC0117606
InChI:
InChI=1S/C21H24INO/c22-19-7-6-17-13-20(21(24)14-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21+/m1/s1
SMILES:
C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=C(C=C4)I
Molecular Formula:
C21H24INO
Molecular Weight:
433.3 g/mol
7-iodobenzovesamicol
CAS No.: 156558-61-1
Main Products
VCID: VC0117606
Molecular Formula: C21H24INO
Molecular Weight: 433.3 g/mol
| CAS No. | 156558-61-1 |
|---|---|
| Product Name | 7-iodobenzovesamicol |
| Molecular Formula | C21H24INO |
| Molecular Weight | 433.3 g/mol |
| IUPAC Name | (2S,3R)-7-iodo-3-(4-phenylpiperidin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C21H24INO/c22-19-7-6-17-13-20(21(24)14-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21+/m1/s1 |
| Standard InChIKey | MTVLLGKCGSPPQQ-RTWAWAEBSA-N |
| Isomeric SMILES | C1CN(CCC1C2=CC=CC=C2)[C@@H]3CC4=C(C[C@@H]3O)C=C(C=C4)I |
| SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=C(C=C4)I |
| Canonical SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=C(C=C4)I |
| Synonyms | 7-IBVM 7-iodobenzovesamicol 7-iodobenzovesamicol, (-)-stereoisome |
| PubChem Compound | 133013 |
| Last Modified | Nov 11 2021 |
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